Taprostene
Taprostene
Taprostene is a member of benzoic acids.
Brand Name:
Vulcanchem
CAS No.:
108945-35-3
VCID:
VC20803296
InChI:
InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1
SMILES:
C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O
Molecular Formula:
C24H30O5
Molecular Weight:
398.5 g/mol
Taprostene
CAS No.: 108945-35-3
Cat. No.: VC20803296
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Taprostene is a member of benzoic acids. |
|---|---|
| CAS No. | 108945-35-3 |
| Molecular Formula | C24H30O5 |
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | 3-[(Z)-[(3aR,4R,5R,6aS)-4-[(E,3S)-3-cyclohexyl-3-hydroxyprop-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid |
| Standard InChI | InChI=1S/C24H30O5/c25-21(16-6-2-1-3-7-16)10-9-19-20-13-18(29-23(20)14-22(19)26)12-15-5-4-8-17(11-15)24(27)28/h4-5,8-12,16,19-23,25-26H,1-3,6-7,13-14H2,(H,27,28)/b10-9+,18-12-/t19-,20-,21-,22-,23+/m1/s1 |
| Standard InChI Key | ZLJOKYGJNOQXDP-OZUBPDBUSA-N |
| Isomeric SMILES | C1CCC(CC1)[C@@H](/C=C/[C@H]2[C@@H](C[C@H]3[C@@H]2C/C(=C/C4=CC(=CC=C4)C(=O)O)/O3)O)O |
| SMILES | C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O |
| Canonical SMILES | C1CCC(CC1)C(C=CC2C(CC3C2CC(=CC4=CC(=CC=C4)C(=O)O)O3)O)O |
| Appearance | Assay:≥95%A crystalline solid |
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